Cas no 1955524-15-8 (7-thia-1-azaspiro4.4nonane-2,4-dione)

• Product Name: 7-thia-1-azaspiro4.4nonane-2,4-dione
• CAS No: 1955524-15-8
• MDL: MFCD30180382
• CID: 4631374
• PubChem ID: 122163411
• Update Time: 2025-05-22

7-thia-1-azaspiro4.4nonane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-thia-1-azaspiro[4.4]nonane-2,4-dione
• 7-thia-1-azaspiro4.4nonane-2,4-dione

• MDL： MFCD30180382

Additional information on 7-thia-1-azaspiro4.4nonane-2,4-dione

7-Thia-1-Azaspiro[4.4]Nonane-2,4-Dione: A Comprehensive Overview

The compound with CAS No. 1955524-15-8, commonly referred to as 7-thia-1-azaspiro[4.4]nonane-2,4-dione, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The 7-thia and 1-aza designations indicate the presence of sulfur and nitrogen atoms in the structure, respectively, while the spiro[4.4] notation specifies the arrangement of the rings.

Recent studies have highlighted the potential of 7-thia-1-azaspiro[4.4]nonane-2,4-dione in various applications, particularly in drug discovery and material science. Its distinctive structure makes it an interesting candidate for exploring novel chemical reactions and biological activities. Researchers have been particularly intrigued by its ability to act as a precursor for more complex molecules, which could have implications in medicinal chemistry.

The synthesis of 7-thia-1-azaspiro[4.4]nonane-2,4-dione involves a multi-step process that typically begins with the preparation of intermediate compounds. One common approach is the cyclization of suitable precursors under specific reaction conditions to form the spiro ring system. The introduction of sulfur and nitrogen atoms into the structure is achieved through carefully designed substitution or coupling reactions. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for further research.

One of the most promising areas of research involving 7-thia-1-azaspiro[4.4]nonane-2,4-dione is its application in drug design. The compound's rigid spiro structure provides a platform for exploring stereochemical properties and interactions with biological targets. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant activities, which could be harnessed for developing new therapeutic agents.

In addition to its pharmacological applications, 7-thia-1-azaspiro[4.4]nonane-2,4-dione has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are exploring how modifications to its structure can enhance its conductivity and stability under various conditions.

The structural elucidation of 7-thia-1-azaspiro[4.4]nonane-2,4-dione has been made possible through advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These methods provide detailed insights into the spatial arrangement of atoms within the molecule, which is crucial for understanding its reactivity and functionality.

Furthermore, computational chemistry has played a pivotal role in predicting the properties of 7-thia-1-azaspiro[4.4]nonane-2,4-dione without extensive experimental work. By employing molecular modeling software, scientists can simulate how this compound interacts with other molecules or biological systems, accelerating the discovery process.

In conclusion, 7-thia-1-Azaspiro[4.4]Nonane-2,4-Dione (CAS No: 1955524–15–8) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to explore new chemical frontiers and develop innovative solutions in medicine and materials science.